Cas no 318276-75-4 (6-Cinnolinecarbonitrile)

• Product Name: 6-Cinnolinecarbonitrile
• CAS No: 318276-75-4
• MF: C₉H₅N₃
• MW: 155.156100988388
• CID: 1110762
• PubChem ID: 11252132
• Update Time: 2025-04-20

6-Cinnolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Cinnolinecarbonitrile
• 6-Cyanocinnoline
• HS-8854
• DTXSID701318879
• Cinnoline-6-carbonitrile
• 318276-75-4

• Inchi： 1S/C9H5N3/c10-6-7-1-2-9-8(5-7)3-4-11-12-9/h1-5H
• InChI Key： QVZFZRFRHYQCCW-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C#N)=CC=2C=CN=1

Computed Properties

• Exact Mass: 155.04845
• Monoisotopic Mass: 155.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57